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Compound of Interest

Compound Name: 5-Fluorocytidine

Cat. No.: B016351 Get Quote

An In-depth Examination of a Key Fluoropyrimidine Nucleoside Analog

This technical guide provides a comprehensive overview of 5-Fluorocytidine (5-FC), a

fluorinated pyrimidine analog of significant interest to researchers in oncology, virology, and

drug development. This document details its chemical properties, mechanism of action,

relevant signaling pathways, and established experimental protocols.

Core Properties of 5-Fluorocytidine
5-Fluorocytidine is a synthetic nucleoside analog where the hydrogen atom at the 5th position

of the cytosine ring is replaced by a fluorine atom. This substitution is key to its biological

activity.

Property Value Source(s)

CAS Number 2341-22-2 [1]

Molecular Formula C₉H₁₂FN₃O₅ [1]

Molecular Weight 261.21 g/mol [1]

A closely related and often discussed compound is 5'-Deoxy-5-fluorocytidine, an intermediate

in the metabolic activation of the oral chemotherapeutic agent capecitabine.
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Property Value Source(s)

CAS Number 66335-38-4 [2]

Molecular Formula C₉H₁₂FN₃O₄ [2]

Molecular Weight 245.21 g/mol [2]

Mechanism of Action and Signaling Pathways
5-Fluorocytidine primarily functions as a prodrug, exerting its cytotoxic effects after

intracellular conversion to 5-fluorouracil (5-FU) and its subsequent active metabolites. This

metabolic activation is a critical pathway for its anticancer and antifungal activities.

The primary mechanism of action involves two main pathways following the formation of 5-FU:

Inhibition of DNA Synthesis: 5-FU is metabolized to 5-fluoro-2'-deoxyuridine monophosphate

(FdUMP). FdUMP forms a stable ternary complex with thymidylate synthase (TS) and the

cofactor 5,10-methylenetetrahydrofolate. This complex inhibits the activity of TS, a crucial

enzyme for the de novo synthesis of thymidine, a necessary component of DNA. The

depletion of thymidine leads to the inhibition of DNA replication and repair, ultimately causing

cell death.

Disruption of RNA Function: 5-FU can also be converted to 5-fluorouridine triphosphate

(FUTP), which is then incorporated into RNA in place of uridine triphosphate. The presence

of 5-fluorouracil in RNA can disrupt RNA processing and function, leading to errors in protein

synthesis and contributing to cytotoxicity.

The following diagram illustrates the metabolic activation pathway of 5-Fluorocytidine and

related compounds to the active cytotoxic agent 5-fluorouracil.
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Start

Plate cells in 96-well plate

Incubate overnight

Treat with 5-Fluorocytidine
(various concentrations)

Incubate for 24-72 hours

Add MTT solution

Incubate for 2-4 hours

Add solubilization solvent

Shake plate to dissolve formazan

Read absorbance at 570 nm

Calculate cell viability and IC50

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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